1-(Benzofuran-7-yl)ethanone

• Molecular Formula: C10H8O2
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 1-(1-benzofuran-7-yl)ethanone
• InChI: InChI=1S/C10H8O2/c1-7(11)9-4-2-3-8-5-6-12-10(8)9/h2-6H,1H3
• InChI Key: JYBKIRQDEMJQOB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC2=C1OC=C2

Description

1-(Benzofuran-7-yl)ethanone is an organic compound that belongs to the class of benzofurans Benzofurans are heterocyclic compounds consisting of a benzene ring fused to a furan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(Benzofuran-7-yl)ethanone can be synthesized through several methods. One common approach involves the reaction of 7-hydroxybenzofuran with acetyl chloride in the presence of a base such as pyridine. The reaction proceeds via the formation of an intermediate ester, which is subsequently hydrolyzed to yield the desired product .

Another method involves the cyclization of 2-hydroxyacetophenone with a suitable dehydrating agent, such as phosphorus oxychloride (POCl3), to form the benzofuran ring .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and microwave-assisted synthesis are some of the advanced techniques employed to enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

1-(Benzofuran-7-yl)ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form benzofuran-7-carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction of this compound can yield 1-(benzofuran-7-yl)ethanol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Sodium borohydride (NaBH4) in methanol or lithium aluminum hydride (LiAlH4) in ether.

Substitution: Halogenation using bromine (Br2) or chlorination using chlorine (Cl2) in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Benzofuran-7-carboxylic acid.

Reduction: 1-(Benzofuran-7-yl)ethanol.

Substitution: Various substituted benzofuran derivatives depending on the substituent introduced .

Scientific Research Applications

1-(Benzofuran-7-yl)ethanone has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound and its derivatives have shown potential as antimicrobial and anticancer agents.

Medicine: Research is ongoing to explore the therapeutic potential of this compound derivatives in treating diseases such as cancer, Alzheimer’s, and diabetes.

Industry: The compound is used in the development of advanced materials, including polymers and dyes, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-(Benzofuran-7-yl)ethanone and its derivatives involves multiple pathways:

Molecular Targets: The compound interacts with various molecular targets, including enzymes and receptors, to exert its biological effects.

Pathways Involved: It has been shown to induce apoptosis in cancer cells by increasing reactive oxygen species (ROS) levels and activating caspase enzymes.

Comparison with Similar Compounds

1-(Benzofuran-7-yl)ethanone can be compared with other benzofuran derivatives:

Similar Compounds: 1-(3-Methyl-1-benzofuran-2-yl)ethanone, 2-acetylbenzofuran, and benzofuran-2-carboxylic acid

Uniqueness: The unique structural features of this compound, such as the position of the ethanone group, contribute to its distinct chemical reactivity and biological activity. .